Cas no 1803875-87-7 (3-(Chloromethyl)-4-methylphenylhydrazine)

• Product Name: 3-(Chloromethyl)-4-methylphenylhydrazine
• CAS No: 1803875-87-7
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 4797890
• Update Time: 2025-05-20

3-(Chloromethyl)-4-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-methylphenylhydrazine
• [3-(chloromethyl)-4-methylphenyl]hydrazine

• Inchi： 1S/C8H11ClN2/c1-6-2-3-8(11-10)4-7(6)5-9/h2-4,11H,5,10H2,1H3
• InChI Key： LGJZTTOXDGWHGN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.9
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 3-(Chloromethyl)-4-methylphenylhydrazine

3-(Chloromethyl)-4-methylphenylhydrazine: An Overview of a Promising Compound (CAS No. 1803875-87-7)

3-(Chloromethyl)-4-methylphenylhydrazine (CAS No. 1803875-87-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structure, which includes a chloromethyl group and a methyl-substituted phenyl ring linked to a hydrazine moiety. The combination of these functional groups endows the compound with a range of chemical properties that make it an attractive candidate for further research and development.

The chloromethyl group in 3-(Chloromethyl)-4-methylphenylhydrazine is particularly noteworthy due to its reactivity. This functional group can undergo various chemical reactions, such as nucleophilic substitution and elimination reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the methyl group on the phenyl ring can influence the compound's electronic properties and reactivity, providing additional opportunities for functionalization and modification.

The hydrazine moiety in 3-(Chloromethyl)-4-methylphenylhydrazine is another key feature that contributes to its versatility. Hydrazines are known for their ability to participate in a wide range of chemical reactions, including condensation reactions with aldehydes and ketones to form hydrazones, and reduction reactions to produce amines. These properties make 3-(Chloromethyl)-4-methylphenylhydrazine an excellent starting material for the synthesis of various bioactive compounds and pharmaceutical intermediates.

In the field of pharmaceutical research, 3-(Chloromethyl)-4-methylphenylhydrazine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, researchers have investigated its ability to inhibit enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's unique structure allows it to interact with specific protein targets, potentially leading to therapeutic benefits.

Beyond pharmaceutical applications, 3-(Chloromethyl)-4-methylphenylhydrazine has also been studied for its potential use in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, coatings, and sensors. The tunable properties of these materials offer significant advantages in terms of performance and functionality.

In addition to its synthetic utility, 3-(Chloromethyl)-4-methylphenylhydrazine has been investigated for its biological activities. Studies have shown that it exhibits antioxidant properties, which can be beneficial in protecting cells from oxidative stress. This property makes it a potential candidate for use in cosmetic formulations and nutraceuticals. Furthermore, preliminary research suggests that the compound may have antimicrobial properties, which could be useful in developing new antimicrobial agents.

The safety profile of 3-(Chloromethyl)-4-methylphenylhydrazine is an important consideration for its practical applications. While detailed toxicological studies are ongoing, initial assessments indicate that the compound is relatively stable and can be handled under standard laboratory conditions. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, 3-(Chloromethyl)-4-methylphenylhydrazine (CAS No. 1803875-87-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other areas. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.